molecular formula C11H16N4O B8776706 4-(Morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine CAS No. 441064-75-1

4-(Morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

Cat. No. B8776706
CAS RN: 441064-75-1
M. Wt: 220.27 g/mol
InChI Key: LEKXDIYYKNLBCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C11H16N4O and its molecular weight is 220.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Morpholin-4-yl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

441064-75-1

Molecular Formula

C11H16N4O

Molecular Weight

220.27 g/mol

IUPAC Name

4-(5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)morpholine

InChI

InChI=1S/C11H16N4O/c1-2-12-7-10-9(1)11(14-8-13-10)15-3-5-16-6-4-15/h8,12H,1-7H2

InChI Key

LEKXDIYYKNLBCL-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2=C1C(=NC=N2)N3CCOCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Benzyl-4-morpholin-4-yl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidine 5a (0.55 g, 1.77 mmol) was dissolved in methanol (35 mL) under nitrogen. 10% Pd/C (0.55 g) was added under nitrogen followed by ammonium formate (1.12 g, 17.72 mmol) and the mixture was heated to reflux for 12 h. The catalyst was removed by filtration, washed with MeOH and the filtrate was concentrated. Flash column chromatography eluting with 5% MeOH/CH2Cl2 containing 0.5% of NH4OH gave 0.27 g of 4-morpholin-4-yl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidine 6a as a pale yellow dense liquid.
Quantity
0.55 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
1.12 g
Type
reactant
Reaction Step Two
Name
Quantity
0.55 g
Type
catalyst
Reaction Step Three

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